Cas no 27394-16-7 (2-(2-methylfuran-3-yl)ethan-1-ol)

• Product Name: 2-(2-methylfuran-3-yl)ethan-1-ol
• CAS No: 27394-16-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 6396878
• PubChem ID: 18444636
• Update Time: 2025-10-31

2-(2-methylfuran-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylfuran-3-yl)ethan-1-ol
• SCHEMBL3533840
• EN300-1827269
• 27394-16-7
• 2-(2-methyl-furan-3-yl)-ethanol
• WHKXYKCHIUUVGO-UHFFFAOYSA-N

• Inchi： 1S/C7H10O2/c1-6-7(2-4-8)3-5-9-6/h3,5,8H,2,4H2,1H3
• InChI Key： WHKXYKCHIUUVGO-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CCO

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(2-methylfuran-3-yl)ethan-1-ol

Comprehensive Analysis of 2-(2-Methylfuran-3-yl)ethan-1-ol (CAS No. 27394-16-7): Properties, Applications, and Industry Trends

2-(2-Methylfuran-3-yl)ethan-1-ol (CAS No. 27394-16-7), a versatile furan derivative, has garnered significant attention in the fragrance, flavor, and pharmaceutical industries due to its unique structural properties and functional versatility. This compound, characterized by a furan ring substituted with a methyl group and an ethanol side chain, exhibits a distinctive aromatic profile, making it a valuable intermediate in synthetic chemistry. Recent advancements in green chemistry and sustainable synthesis have further amplified its relevance, aligning with global trends toward eco-friendly production methods.

The molecular structure of 2-(2-Methylfuran-3-yl)ethan-1-ol contributes to its broad applicability. Its furan-based backbone is known for enhancing stability and reactivity, while the hydroxyl group enables facile derivatization for custom applications. In the fragrance industry, this compound is prized for its woody and earthy notes, often used in premium perfumes and cosmetic formulations. Searches for "natural fragrance alternatives" and "sustainable aroma chemicals" have surged, reflecting consumer demand for environmentally conscious products—a niche where this compound excels.

From a synthetic perspective, CAS No. 27394-16-7 is frequently explored in heterocyclic chemistry research. Its reactivity with carbonyl compounds and participation in multicomponent reactions make it a staple in drug discovery pipelines. Notably, its potential as a bioactive scaffold has been investigated in antimicrobial and anti-inflammatory studies, coinciding with rising searches for "novel therapeutic intermediates" and "furan-based drug design." These trends underscore its dual role in industrial and academic settings.

Market analytics reveal growing interest in 2-(2-Methylfuran-3-yl)ethan-1-ol as a flavor enhancer, particularly in plant-based food products. With the global shift toward vegan and clean-label ingredients, this compound’s ability to impart smoky or caramelized undertones positions it as a key player in food innovation. Queries like "natural flavor modifiers" and "furan derivatives in food" highlight its commercial viability.

Technological advancements in catalysis and process optimization have further streamlined the production of CAS No. 27394-16-7, reducing costs and improving yields. Industry reports emphasize its compatibility with flow chemistry systems, addressing the demand for "scalable synthetic routes"—a frequently searched term among chemical manufacturers. Additionally, its low toxicity profile aligns with stringent regulatory standards, ensuring compliance in global markets.

In conclusion, 2-(2-Methylfuran-3-yl)ethan-1-ol exemplifies the intersection of innovation and practicality. Its multifaceted applications—from fragrance design to pharmaceutical research—coupled with sustainability-driven synthesis methods, solidify its status as a compound of enduring relevance. As industries continue to prioritize green alternatives and functional versatility, this furan derivative is poised to remain at the forefront of chemical development.